N-(6-ethoxy-1,3-benzothiazol-2-yl)-5-methyl-3-isoxazolecarboxamide

• IUPAC Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C14H13N3O3S/c1-3-19-9-4-5-10-12(7-9)21-14(15-10)16-13(18)11-6-8(2)20-17-11/h4-7H,3H2,1-2H3,(H,15,16,18)
• InChI Key: DYZVXDVIWLESJR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=NOC(=C3)C
• Molecular Formula: C14H13N3O3S
• Molecular Weight: 303.34 g/mol

Description

Synthesis Analysis

Benzothiazole derivatives, including N-(6-ethoxy-1,3-benzothiazol-2-yl)-5-methyl-3-isoxazolecarboxamide, have been synthesized and evaluated for various activities. The synthesis process often involves the formation of the benzothiazole core followed by substitution at appropriate positions to introduce the ethoxy and isoxazole groups. For instance, Nam et al. (2010) reported the synthesis of similar benzothiazole derivatives for cytotoxic and antimicrobial activities, highlighting the general approach to crafting such molecules (Nam, Dung, Thuong, & Hien, 2010).

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives, including this compound, plays a crucial role in their chemical and biological properties. The presence of the benzothiazole and isoxazole rings contributes to the compound's stability and reactivity. Richter et al. (2023) focused on the crystal and molecular structures of related compounds, providing insights into the spatial arrangement and potential interactions of such molecules (Richter, Goddard, Schönefeld, Imming, & Seidel, 2023).

Chemical Reactions and Properties

The reactivity of this compound is influenced by its functional groups and molecular structure. For example, the ethoxy group may undergo substitution reactions, while the isoxazole ring could participate in cycloaddition reactions. Argilagos et al. (1997) described the isomerization of similar N-aryl-3-amino-4-nitroisothiazol-5(2H)-imines to benzothiazoles, indicating the type of chemical transformations these structures can undergo (Argilagos, Trimiño, Cabrera, Linden, & Heimgartner, 1997).

Physical Properties Analysis

The physical properties of this compound, such as melting point, solubility, and crystallinity, are crucial for its handling and application. These properties are determined by the compound's molecular structure and intermolecular forces. Studies like those of Chakraborty et al. (2007) on piroxicam derivatives, provide a methodological basis for analyzing the physical properties of similar compounds (Chakraborty, Ghosh, Cheemala, Jayaselli, Pal, & Mukherjee, 2007).

Chemical Properties Analysis

The chemical properties of this compound, including its acidity/basicity, reactivity towards different reagents, and stability under various conditions, are influenced by the presence and position of its functional groups. The study by Hirokawa et al. (1998) on benzotriazole derivatives demonstrates the type of chemical property evaluations relevant to this compound (Hirokawa, Yamazaki, Yoshida, & Kato, 1998).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, compounds that are highly reactive or that produce toxic byproducts when they decompose can be hazardous.